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Compound of Interest

Compound Name: Tetrahydrothiopyran-4-carbonitrile

Cat. No.: B071359

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Tetrahydrothiopyran-4-carbonitrile.
Adherence to these procedures is critical for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Tetrahydrothiopyran-4-carbonitrile is classified as hazardous. It is harmful if swallowed, in
contact with skin, or if inhaled. It causes skin irritation and serious eye irritation, and may cause
respiratory irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Hand Protection

Wear appropriate protective
gloves. Nitrile gloves are
recommended for their
resistance to a wide range of
chemicals, including acids and
bases.[2][3][4][5]

To prevent skin contact, as the
substance is harmful and

causes skin irritation.[1]

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1]

To prevent serious eye
irritation from splashes or

airborne particles.[1]

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1]

To prevent skin contact and

absorption.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.[1]

To prevent respiratory irritation
from inhalation of vapors or
dust.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Tetrahydrothiopyran-4-carbonitrile is crucial for

minimizing risk.

Engineering Controls:

o Ensure that eyewash stations and safety showers are close to the workstation location.[1]

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize exposure.[1]

[6]
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Handling:

Wash hands thoroughly before and after handling.[1]

Don all required PPE as specified in Table 1.

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke in the handling area.[1]
Storage:

o Store in a well-ventilated place.[1]

o Keep the container tightly closed.[1]

o Store locked up.[1]
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Workflow for Safe Handling of Tetrahydrothiopyran-4-carbonitrile

Preparation

Verify availability of eyewash station and safety shower

:

Ensure proper ventilation (fume hood)

:

Don all required PPE

Handling

Weigh/transfer chemical in fume hood

:

Avoid contact and inhalation

l

Perform experiment

Post-Handling

Decontaminate work area

:

Properly doff and dispose of PPE

l

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetrahydrothiopyran-4-carbonitrile.
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Emergency Procedures

Immediate and appropriate action is critical in the event of accidental exposure.

Table 2: First Aid Measures

Exposure Route First Aid Procedure

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.[1]

Inhalation

Wash with plenty of soap and water. Call a
POISON CENTER or doctor/physician if you

feel unwell. If skin irritation occurs: Get medical

Skin Contact

advice/attention.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[1]

Call a POISON CENTER or doctor/physician if

Ingestion .
you feel unwell. Rinse mouth.[1]

Spill Response: In case of a spill, ensure adequate ventilation and wear appropriate PPE. Soak
up with inert absorbent material and dispose of in a suitable, closed container.[1]

Disposal Plan

Proper disposal of Tetrahydrothiopyran-4-carbonitrile and its contaminated materials is
essential to prevent environmental contamination and comply with regulations.

Disposal Procedure:

o Waste Collection: Collect all waste materials, including contaminated PPE and absorbent
materials, in a designated and properly labeled hazardous waste container.
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o Storage: Store the waste container in a secure, well-ventilated area, away from incompatible
materials.

+ Disposal: Dispose of the contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1] Do not dispose of down the drain or
in regular trash.

Disposal Plan for Tetrahydrothiopyran-4-carbonitrile

Waste Generation

Collect in labeled hazardous waste container

:

Store in a secure, ventilated area

Dispose via approved waste disposal plant

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Tetrahydrothiopyran-4-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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